Cas no 36650-44-9 (dimethyl 3,4-diphenylcyclobutane-1,2-dicarboxylate)

• Product Name: dimethyl 3,4-diphenylcyclobutane-1,2-dicarboxylate
• CAS No: 36650-44-9
• MF: C₂₀H₂₀O₄
• MW: 324.370406150818
• CID: 921522
• PubChem ID: 282073
• Update Time: 2025-04-19

dimethyl 3,4-diphenylcyclobutane-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 3,4-diphenylcyclobutane-1,2-dicarboxylate
• NSC135152
• NSC-135152
• DTXSID30300161
• 36650-44-9
• DS-007496

• Inchi： 1S/C20H20O4/c1-23-19(21)17-15(13-9-5-3-6-10-13)16(18(17)20(22)24-2)14-11-7-4-8-12-14/h3-12,15-18H,1-2H3
• InChI Key： YAQLZIKGHVLJJZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(=O)OC)C(C2C=CC=CC=2)C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 324.1362
• Monoisotopic Mass: 324.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Cyclobutane lignans Cyclobutane lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Cyclobutane lignans